Cas no 2097895-64-0 (N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide)

N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide is a synthetic organic compound featuring a unique molecular structure combining an imidazole ring, a phenyl-substituted oxane (tetrahydropyran) moiety, and a carboxamide linker. The imidazole group confers potential biological activity, particularly in coordination chemistry or as a pharmacophore in medicinal chemistry applications. The tetrahydropyran ring with a phenyl substitution at the 4-position enhances structural rigidity and may influence lipophilicity. The ethoxyethyl spacer between the imidazole and carboxamide groups provides flexibility and may improve solubility. This compound's multifunctional design makes it valuable as a building block in drug discovery, particularly for targeting enzymes or receptors where imidazole interactions are crucial. Its well-defined structure also facilitates structure-activity relationship studies in pharmaceutical research.

N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide structure

2097895-64-0 structure

Product Name:N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide

CAS No:2097895-64-0

MF:C₁₉H₂₅N₃O₃

MW:343.42010474205

CID:5468814

Update Time:2025-07-02

N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide
- N-[2-(2-imidazol-1-ylethoxy)ethyl]-4-phenyloxane-4-carboxamide
- Inchi： 1S/C19H25N3O3/c23-18(21-9-14-25-15-11-22-10-8-20-16-22)19(6-12-24-13-7-19)17-4-2-1-3-5-17/h1-5,8,10,16H,6-7,9,11-15H2,(H,21,23)
- InChI Key： VEWHZRHSKGEDNX-UHFFFAOYSA-N
- SMILES： O1CCC(C(NCCOCCN2C=NC=C2)=O)(C2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 343.18959167 g/mol
Monoisotopic Mass: 343.18959167 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 8
Complexity: 407
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 65.4
Molecular Weight: 343.4

N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6573-3188-2μmol	N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide	2097895-64-0	2μmol	$57.0	2023-09-08
Life Chemicals	F6573-3188-5μmol	N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide	2097895-64-0	5μmol	$63.0	2023-09-08
Life Chemicals	F6573-3188-10μmol	N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide	2097895-64-0	10μmol	$69.0	2023-09-08
Life Chemicals	F6573-3188-20μmol	N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide	2097895-64-0	20μmol	$79.0	2023-09-08
Life Chemicals	F6573-3188-1mg	N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide	2097895-64-0	1mg	$54.0	2023-09-08
Life Chemicals	F6573-3188-2mg	N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide	2097895-64-0	2mg	$59.0	2023-09-08
Life Chemicals	F6573-3188-3mg	N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide	2097895-64-0	3mg	$63.0	2023-09-08
Life Chemicals	F6573-3188-4mg	N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide	2097895-64-0	4mg	$66.0	2023-09-08
Life Chemicals	F6573-3188-5mg	N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide	2097895-64-0	5mg	$69.0	2023-09-08
Life Chemicals	F6573-3188-10mg	N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide	2097895-64-0	10mg	$79.0	2023-09-08